methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[[2-(2-fluorophenoxy)acetyl]amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C18H18FNO6/c1-23-15-8-11(18(22)25-3)13(9-16(15)24-2)20-17(21)10-26-14-7-5-4-6-12(14)19/h4-9H,10H2,1-3H3,(H,20,21)
• InChI Key: JDRMENRFNQSXNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)COC2=CC=CC=C2F)OC
• Molecular Formula: C18H18FNO6
• Molecular Weight: 363.3 g/mol

Description

Methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate, also known as FMeO-DAA, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In cancer cells, this compound has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is necessary for cell survival and proliferation. In neurons, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the cellular response to oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In neurons, it has been shown to improve mitochondrial function and reduce oxidative stress. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which may be due to its ability to modulate the activity of various signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research involving methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate. In cancer research, further studies are needed to determine its efficacy in vivo and its potential as a combination therapy with other anticancer agents. In neuroscience, studies are needed to determine the optimal dosage and administration of this compound for neuroprotection and its potential as a treatment for neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential as a modulator of various signaling pathways.

Synthesis Methods

Methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate can be synthesized through a multi-step process involving the reaction of 2-fluorophenol with acetic anhydride, followed by reaction with 4,5-dimethoxy-2-nitrobenzoic acid, and finally reduction using sodium dithionite. This synthesis method has been optimized to yield this compound with high purity and yield.

Scientific Research Applications

Methyl 2-{[(2-fluorophenoxy)acetyl]amino}-4,5-dimethoxybenzoate has been shown to have potential therapeutic applications in various fields of research. In neuroscience, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to inhibit the growth of cancer cells and may be a potential anticancer agent. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation-related disorders.